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Compound of Interest

Compound Name: Erbon

Cat. No.: B091682 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Erbon, with the chemical name 2-(2,4,5-trichlorophenoxy)ethyl 2,2-dichloropropanoate, is a

non-selective, translocatable phenoxy herbicide.[1] Formerly marketed under trade names

such as "Baron" and "Novege," it was utilized for the control of a broad spectrum of both grassy

and broad-leaved weeds in non-crop areas.[1] Its dual-action herbicidal activity stems from its

molecular structure, which, upon hydrolysis, yields fragments toxic to both types of vegetation.

[1] The 2,4,5-trichlorophenoxy)ethanol portion is effective against broad-leaved plants, while

the 2,2-dichloropropionic acid (dalapon) component targets grasses.[1] Although its commercial

production has been discontinued, the study of its physico-chemical properties remains

pertinent for environmental fate analysis, toxicological research, and the development of

modern herbicide formulations.[1]

Physico-Chemical Properties of Erbon
The following table summarizes the key physico-chemical properties of Erbon. These

parameters are crucial for understanding its environmental behavior, including its persistence,

potential for bioaccumulation, and transport in soil and water.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b091682?utm_src=pdf-interest
https://www.benchchem.com/product/b091682?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Erbon
https://pubchem.ncbi.nlm.nih.gov/compound/Erbon
https://pubchem.ncbi.nlm.nih.gov/compound/Erbon
https://pubchem.ncbi.nlm.nih.gov/compound/Erbon
https://pubchem.ncbi.nlm.nih.gov/compound/Erbon
https://www.benchchem.com/product/b091682?utm_src=pdf-body
https://www.benchchem.com/product/b091682?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091682?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₁₁H₉Cl₅O₃ [2]

Molecular Weight 366.45 g/mol [2]

Physical State
White solid (pure); Dark brown

solid (technical grade)
[1]

Melting Point 49-50 °C [3]

Boiling Point 161-164 °C at 0.5 mmHg [3]

Density 1.55 g/cm³ at 50°C (d450) [2][3]

Vapor Pressure 5.49 x 10⁻⁶ mmHg [1]

Solubility

Insoluble in water; Soluble in

acetone, alcohol, kerosene,

and xylene.

[1][3]

Decomposition

Decomposes at high

temperatures, emitting toxic

fumes of chlorides.

[3]

Octanol-Water Partition

Coefficient (Log Kow)
Data not available.

Experimental Protocols
Determination of Erbon in Herbicide Formulations by
Gas-Liquid Chromatography (GLC)
A simple and rapid gas-liquid chromatographic method has been described for the

determination of Erbon in herbicide formulations.[4] This method utilizes a flame ionization

detector (FID) and provides a direct measurement of the active ingredient.[4]

Methodology:

Sample Preparation: A known weight of the Erbon formulation is dissolved in chloroform.
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Internal Standard: Kepone is added to the sample solution as an internal standard. The use

of an internal standard corrects for variations in injection volume and detector response.

Chromatographic System:

Column: A column packed with 5% silicone UCW 98 on Chromosorb W (HP) is used for

separation.[4]

Detector: A Flame Ionization Detector (FID) is employed for the detection of Erbon and

the internal standard.

Analysis: The prepared sample solution is directly injected into the gas chromatograph.

Quantitation: The peak height ratios of Erbon to the internal standard (Kepone) are used for

quantitative analysis. This ratio is compared to that of a standard solution of known

concentration to determine the amount of Erbon in the formulation.[4]

This GLC procedure offers a more direct and specific determination of Erbon compared to

older titrimetric and total chloride methods.[4]

Visualizations
Manufacturing Process of Erbon
The synthesis of Erbon is achieved through the esterification of dalapon (2,2-dichloropropionic

acid) with 2-(2,4,5-trichlorophenoxy)ethanol.[1]

Dalapon
(2,2-dichloropropionic acid)

Esterification

2-(2,4,5-Trichlorophenoxy)ethanol

Erbon
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Click to download full resolution via product page

Caption: Synthesis of Erbon via esterification.

Generalized Signaling Pathway for Phenoxy Herbicides
Erbon belongs to the phenoxy herbicide family, which act as synthetic auxins.[5][6] These

herbicides mimic the natural plant growth hormone auxin, leading to uncontrolled and

disorganized plant growth, ultimately causing the plant's death.[5]
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Caption: Generalized mode of action of phenoxy herbicides.

Experimental Workflow for Erbon Analysis
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The following diagram illustrates a typical workflow for the quantitative analysis of Erbon in a

herbicide formulation using the gas-liquid chromatography method described.
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Caption: Workflow for GLC analysis of Erbon.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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